Cas no 438532-84-4 (Propyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate)

• Product Name: Propyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate
• CAS No: 438532-84-4
• MF: C₁₀H₁₄N₂O₃S
• MW: 242.294761180878
• MDL: MFCD02056553
• CID: 3057597
• PubChem ID: 602884
• Update Time: 2025-06-09

Propyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-carbamoyl-4-methyl-thiophene-3-carboxylic acid propyl ester
• propyl 2-amino-5-carbamoyl-4-methylthiophene-3-carboxylate
• MFCD02056553
• Propyl 2-amino-5-(aminocarbonyl)-4-methyl-3-thiophenecarboxylate #
• propyl2-amino-5-carbamoyl-4-methylthiophene-3-carboxylate
• BBL016118
• 2-Amino-5-carbamoyl-4-methylthiophene-3-carboxylic acid, propyl ester
• AKOS000304047
• ALBB-001566
• STK348693
• VS-05149
• AK-968/41018742
• Oprea1_176634
• propyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate
• IOHDSTJMBNLWNP-UHFFFAOYSA-N
• EN300-227687
• Propyl 2-amino-5-(aminocarbonyl)-4-methyl-3-thiophenecarboxylate
• CS-0298014
• 438532-84-4
• H21548
• Propyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate

• MDL： MFCD02056553
• Inchi： 1S/C10H14N2O3S/c1-3-4-15-10(14)6-5(2)7(8(11)13)16-9(6)12/h3-4,12H2,1-2H3,(H2,11,13)
• InChI Key： IOHDSTJMBNLWNP-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCCC)C(C)=C1C(N)=O)N

Computed Properties

• Exact Mass: 242.07251349g/mol
• Monoisotopic Mass: 242.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 124Ų

Propyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on Propyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate

Comprehensive Overview of Propyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate (CAS No. 438532-84-4)

Propyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate (CAS No. 438532-84-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiophene derivative is characterized by its unique molecular structure, featuring an aminocarbonyl group and a propyl ester moiety, which contribute to its potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for bioactive molecules due to its versatile reactivity.

In recent years, the demand for heterocyclic compounds like Propyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate has surged, driven by advancements in medicinal chemistry and green synthesis. A trending topic in scientific forums revolves around its potential as a precursor for kinase inhibitors, aligning with the growing interest in targeted therapies for chronic diseases. Users frequently search for "thiophene derivatives in drug design" or "CAS 438532-84-4 applications," reflecting its relevance in cutting-edge research.

The compound's structural motif—combining a thiophene ring with carboxamide and ester functionalities—makes it a candidate for structure-activity relationship (SAR) studies. Laboratories prioritize its synthesis via catalyzed amidation or esterification, often highlighting atom economy and solvent-free conditions to meet sustainability goals. These aspects resonate with searches like "eco-friendly synthesis of thiophene carboxylates," underscoring industry shifts toward greener methodologies.

Analytical characterization of CAS No. 438532-84-4 typically involves NMR spectroscopy, HPLC purity analysis, and mass spectrometry, ensuring compliance with pharmaceutical-grade standards. Its crystalline properties and solubility profiles are frequently discussed in patents, particularly for formulations requiring enhanced bioavailability. Such technical details address common queries like "how to analyze thiophene carboxamides" or "438532-84-4 solubility data."

Beyond pharmaceuticals, Propyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate is explored in material science for designing organic semiconductors or ligands in catalysis. Its electron-rich thiophene core enables π-stacking interactions, a hot topic in "organic electronics forums." Startups and academic labs increasingly seek "CAS 438532-84-4 suppliers" for prototyping next-gen materials, reflecting cross-disciplinary appeal.

Regulatory and safety assessments emphasize its non-hazardous classification under standard handling protocols, though proper PPE is recommended during synthesis. This aligns with searches for "safe handling of aminocarbonyl compounds," catering to industrial safety awareness. Documentation often includes stability studies under varying pH and temperature conditions, critical for storage guidelines.

In summary, Propyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate (CAS No. 438532-84-4) exemplifies innovation at the intersection of organic synthesis and applied chemistry. Its multifaceted applications—from drug intermediates to functional materials—position it as a compound of enduring scientific and commercial interest, answering today's demands for sustainable and high-performance chemical solutions.